C.I. Direct yellow 27, disodium salt
C.I. Direct yellow 27, disodium salt
Brand Name:
Vulcanchem
CAS No.:
10190-68-8
VCID:
VC0154364
InChI:
InChI=1S/C25H22N4O9S3.2Na/c1-13-8-10-18-22(23(13)41(35,36)37)39-25(27-18)15-9-11-17(20(12-15)40(32,33)34)28-29-21(14(2)30)24(31)26-16-6-4-5-7-19(16)38-3;;/h4-12,21H,1-3H3,(H,26,31)(H,32,33,34)(H,35,36,37);;/q;2*+1/p-2
SMILES:
CC1=C(C2=C(C=C1)N=C(S2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4OC)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C25H20N4Na2O9S3
Molecular Weight:
662.6 g/mol
C.I. Direct yellow 27, disodium salt
CAS No.: 10190-68-8
Main Products
VCID: VC0154364
Molecular Formula: C25H20N4Na2O9S3
Molecular Weight: 662.6 g/mol
| CAS No. | 10190-68-8 |
|---|---|
| Product Name | C.I. Direct yellow 27, disodium salt |
| Molecular Formula | C25H20N4Na2O9S3 |
| Molecular Weight | 662.6 g/mol |
| IUPAC Name | disodium;2-[4-[[1-(2-methoxyanilino)-1,3-dioxobutan-2-yl]diazenyl]-3-sulfonatophenyl]-6-methyl-1,3-benzothiazole-7-sulfonate |
| Standard InChI | InChI=1S/C25H22N4O9S3.2Na/c1-13-8-10-18-22(23(13)41(35,36)37)39-25(27-18)15-9-11-17(20(12-15)40(32,33)34)28-29-21(14(2)30)24(31)26-16-6-4-5-7-19(16)38-3;;/h4-12,21H,1-3H3,(H,26,31)(H,32,33,34)(H,35,36,37);;/q;2*+1/p-2 |
| Standard InChIKey | WLDNGJFRVWQASY-UHFFFAOYSA-L |
| SMILES | CC1=C(C2=C(C=C1)N=C(S2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4OC)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CC1=C(C2=C(C=C1)N=C(S2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4OC)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
| PubChem Compound | 25037 |
| Last Modified | Nov 11 2021 |
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